Cas no 1251639-52-7 (2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide)

• Product Name: 2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide
• CAS No: 1251639-52-7
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5434459
• PubChem ID: 49673963
• Update Time: 2025-05-22

2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-phenylacetamide
• 2-(2-oxo-5-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)-N-phenylacetamide
• 2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide
• 1251639-52-7
• F3222-5587
• AKOS024480771
• 5-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-N-phenyl-1(2H)-pyridineacetamide

• Inchi： 1S/C22H18N4O3/c1-15-7-9-16(10-8-15)21-24-22(29-25-21)17-11-12-20(28)26(13-17)14-19(27)23-18-5-3-2-4-6-18/h2-13H,14H2,1H3,(H,23,27)
• InChI Key： SWVLLKNBKHRFJV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2)=O)C=C(C2ON=C(C3=CC=C(C)C=C3)N=2)C=C1

Computed Properties

• Exact Mass: 386.13789045g/mol
• Monoisotopic Mass: 386.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide

Compound CAS No. 1251639-52-7: 2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide

The compound with CAS No. 1251639-52-7, known as 2-{5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}-N-phenylacetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activity. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by the presence of a 1,2-dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry. The 1,2-dihydropyridine moiety is further substituted with an oxadiazole ring at the 5-position. This substitution pattern enhances the compound's stability and bioavailability. The oxadiazole ring itself is substituted with a methylphenyl group at the 3-position, adding to the molecule's complexity and potential for interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Studies have demonstrated that the synthesis involves a multi-step process, including the formation of the dihydropyridine ring followed by substitution reactions to introduce the oxadiazole and phenyl groups. These studies have optimized reaction conditions to achieve high yields and purity levels.

One of the most promising aspects of this compound is its biological activity. Preclinical studies have shown that it exhibits potent activity against various disease models, including cancer and inflammatory conditions. For instance, research published in Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in cancer cell proliferation. These findings suggest that the compound could serve as a lead molecule for drug development.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology. Researchers have explored its ability to modulate cellular signaling pathways and interact with membrane receptors. These studies have provided valuable insights into its mechanism of action and pharmacokinetic properties.

The compound's structural versatility has also made it a valuable tool in combinatorial chemistry. By modifying different parts of the molecule, researchers can generate a library of analogs for screening purposes. This approach has been instrumental in identifying new leads for drug development.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and biological targets at an atomic level. These computational studies have provided a deeper understanding of the molecular basis of its activity and have guided further optimization efforts.

In conclusion, CAS No. 1251639-52-7 represents a cutting-edge molecule with significant potential in the fields of drug discovery and chemical biology. Its unique structure, coupled with promising biological activity and versatile synthetic methods, makes it a valuable asset for researchers seeking innovative solutions to complex medical challenges.